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Compound of Interest

Compound Name: 8-Mercapto-1-octanol

CAS No.: 33065-54-2

Cat. No.: B1609981

Get Quote

High-Purity Surface Modification & Self-Assembled Monolayers

Executive Summary
8-Mercapto-1-octanol (M8O) is a bifunctional organosulfur compound consisting of an 8-

carbon alkyl chain terminated by a thiol (-SH) group at one end and a hydroxyl (-OH) group at

the other. It is a critical reagent in nanotechnology and electrochemical sensing, primarily used

to form Self-Assembled Monolayers (SAMs) on gold surfaces.

Compared to its shorter analog, 6-mercapto-1-hexanol (MCH), M8O offers a superior balance

between monolayer ordering (due to increased Van der Waals interactions) and electron

tunneling efficiency. It is widely employed as a "spacer" molecule in DNA/aptamer biosensors

to orient bioreceptors upright and passivate the electrode surface against non-specific binding.

[1]

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8]
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Property Specification

CAS Number 33065-54-2

IUPAC Name 8-Sulfanyloctan-1-ol

Molecular Formula

Molecular Weight 162.30 g/mol

Appearance Colorless to pale yellow liquid

Density 0.930 g/mL (at 25 °C)

Refractive Index 1.484

Solubility
Soluble in Ethanol, Methanol, Acetonitrile;

Slightly soluble in water

Acidity (pKa) ~10.5 (Thiol group)

Storage
-20°C, Inert atmosphere (Argon/Nitrogen) to

prevent oxidation to disulfides

Mechanistic Foundation: The Physics of M8O SAMs
Thiol-Gold Chemisorption
The formation of M8O SAMs is driven by the strong affinity of sulfur for gold (

). The thiol group undergoes oxidative addition to the Au(111) surface, losing a proton to form a
thiolate-gold bond:

Chain Length & Ordering (The "Odd-Even" Effect)
M8O possesses an 8-carbon alkyl chain. In SAMs, longer chains stabilize the monolayer

through lateral Van der Waals (VdW) forces.

Vs. MCH (C6): M8O (C8) exhibits higher crystalline order and fewer pinhole defects than

MCH. The intermolecular VdW energy increases by ~1-1.5 kcal/mol per methylene (

) unit.
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Tunneling Barrier: The electron transfer rate (

) through the SAM decays exponentially with chain length (

):

Where

(tunneling decay coefficient) is

. M8O creates a thicker dielectric barrier than MCH, reducing background current in
electrochemical measurements, which improves the signal-to-noise ratio for impedance-
based sensors.

Hydroxyl Termination
The terminal -OH group renders the SAM surface hydrophilic (Water Contact Angle

). This hydrophilicity is crucial for:

Biocompatibility: Mimics the aqueous environment, preventing protein denaturation.

Anti-Fouling: Forms a hydration layer that resists non-specific adsorption of hydrophobic

proteins.

Critical Factor: Chain Length (C8)
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Figure 1: Kinetic stages of M8O SAM formation. The C8 chain length is critical during the 'Self-

Organization' phase to maximize Van der Waals locking and minimize defects.

Synthesis Strategy
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While M8O is commercially available, high-purity synthesis is often required for precision

electronics. The standard route proceeds via 8-bromo-1-octanol.[2]

Step 1: Precursor Synthesis (8-Bromo-1-octanol)[3][8]
Reactants: 1,8-Octanediol + 48% HBr.[2]

Solvent: Toluene (with Dean-Stark trap).[2]

Conditions: Reflux for 8 hours.

Mechanism: Nucleophilic substitution where one hydroxyl is selectively substituted by

bromine.

Yield: ~95% (Quantitative).

Step 2: Thiolation (The Thiourea Method)
Direct displacement with NaSH can lead to disulfides. The thiourea method is preferred for high

purity.

Reaction: 8-Bromo-1-octanol + Thiourea

S-Alkylisothiouronium Salt.

Hydrolysis: Add NaOH (aq) and reflux to cleave the salt.

Workup: Acidify with dilute HCl, extract with Dichloromethane (DCM), and distill under

reduced pressure.

Applications in Surface Engineering
Electrochemical Biosensors (The "Backfilling"
Technique)
In DNA or Aptamer sensors, the probe molecules are often immobilized first. However, they can

lie flat on the gold surface, inhibiting target binding.
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Role of M8O: M8O is introduced after probe immobilization. It fills the gaps between probes,

displacing non-specific weak interactions.

Result: Probes are forced into an upright orientation, and the gold surface is electrically

insulated, forcing electron transfer to occur only via the specific redox-reporter mechanism.

Impedimetric Sensors (EIS)
M8O is ideal for Electrochemical Impedance Spectroscopy (EIS). Its C8 chain provides a

sufficiently high charge transfer resistance (

) to make the sensor sensitive to small changes in capacitance or resistance upon analyte
binding, without completely blocking the circuit as longer chains (C11+) might.

Experimental Protocols
Protocol A: Preparation of M8O SAM on Gold Electrode
Materials:

Polycrystalline Gold Electrode (cleaned).[3]

8-Mercapto-1-octanol (Sigma/Merck or equivalent).

Absolute Ethanol (HPLC Grade).

Nitrogen/Argon gas.

Workflow:

Electrode Cleaning (Critical):

Polish with 0.05

Alumina slurry. Sonicate in water (5 min).

Electrochemical Cleaning: Cycle in 0.5 M

(-0.2V to +1.5V vs Ag/AgCl) until stable gold oxide reduction peak is observed.
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Solution Preparation:

Prepare a 1.0 mM solution of M8O in absolute ethanol. (e.g.,

M8O in

EtOH).

Note: Prepare fresh to avoid disulfide formation.

Incubation:

Immerse the clean gold electrode in the M8O solution.

Time: 12 to 24 hours at Room Temperature (Dark).

Why 24h? While adsorption is fast (<1 min), the reorganization into a crystalline C8 lattice

takes hours.

Rinsing:

Rinse copiously with Ethanol to remove physically adsorbed layers.

Rinse with Deionized water.

Dry under a stream of Nitrogen.[4][5]

Protocol B: Electrochemical Characterization
(Validation)
Technique: Cyclic Voltammetry (CV) with Redox Probe.

Electrolyte: 5 mM

in 0.1 M KCl.

Scan Rate: 100 mV/s.

Expected Result:
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Bare Gold: Distinct reversible redox peaks (

).

M8O SAM: almost complete suppression of redox peaks. The Faradaic current should

drop by >95%, indicating a pinhole-free insulating layer.
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Start: Bare Gold Electrode

Step 1: Piranha/Electrochemical Cleaning
(Remove organics/oxides)

Step 2: Incubation
1 mM M8O in EtOH, 18h

(Self-Assembly)

Step 3: Rinse
EtOH -> Water -> N2 Dry

(Remove physisorbed layers)

Step 4: QC Validation
Cyclic Voltammetry

(Ferricyanide Probe)

Current
Suppressed?

PASS: Ready for Use

Yes (>95% block)

FAIL: Pinhole Defects
(Re-clean & Repeat)

No
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Figure 2: Quality Control Workflow for M8O SAM preparation. The blocking of redox current is

the primary metric for successful monolayer formation.

Safety & Handling
Hazards: M8O is classified as Acute Tox. 4 (Oral) and causes Serious Eye Damage (Cat 1).

Odor: Like all thiols, it has a pungent, skunk-like odor. Always handle in a fume hood.

Oxidation: Thiols oxidize to disulfides in air. Store the neat liquid at -20°C. If the liquid turns

cloudy or precipitates, it has likely oxidized and should be redistilled or discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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